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Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltriphenylgermane ((CeHs)sGeCH=CH:) is an organogermanium compound with potential
applications in organic synthesis and materials science. As with any novel or specialty
chemical, a thorough understanding of its potential hazards and the implementation of
appropriate safety protocols are paramount for the protection of researchers and the
environment. This guide provides a comprehensive overview of the known and potential health
and safety considerations for handling vinyltriphenylgermane, drawing on data from closely
related compounds and the general toxicological profile of organogermanium compounds.

Disclaimer: No specific toxicological data for vinyltriphenylgermane has been found in the
public domain. Therefore, this guide is based on data for the closely related compound,
triphenylgermane, and general knowledge of organogermanium compounds. It is imperative to
treat vinyltriphenylgermane with a high degree of caution, assuming it to be hazardous until
proven otherwise.

Hazard Identification and Classification

Based on the available data for triphenylgermane, vinyltriphenylgermane should be considered
as a hazardous substance. The primary hazards are likely to be:

» Skin Irritation: May cause redness, itching, and inflammation upon contact.
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e Serious Eye Irritation: May cause pain, redness, and potential damage to the eyes.
e Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.

The general toxicology of organogermanium compounds indicates that their toxicity can vary
widely. A key factor is the stability of the germanium-carbon bond.[1] Hydrolysis of this bond
can lead to the formation of inorganic germanium compounds, such as germanium dioxide
(Ge02), which has been linked to renal toxicity.[2][3] While the triphenylgermyl group is
generally considered to be relatively stable, the potential for decomposition or metabolism to
toxic byproducts cannot be ruled out.

Some organogermanium compounds have been investigated as anticancer agents and have
shown biological activity, including neurotoxicity and pulmonary toxicity in some cases.[1][2]
Therefore, it is prudent to handle vinyltriphenylgermane as a compound with potential systemic
toxicity until specific data becomes available.

Quantitative Data Summary

The following tables summarize the available quantitative data for the related compound,
triphenylgermane. This data should be used as a conservative estimate for the properties of
vinyltriphenylgermane.

Table 1: Physical and Chemical Properties of Triphenylgermane

Property Value

Molecular Formula CisH16Ge

Molecular Weight 304.91 g/mol

Appearance White to off-white crystalline powder

Melting Point 25-27 °C

Boiling Point Not available

Solubility Insoluble in water. Soluble in many organic
solvents.
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Table 2: Hazard Classification of Triphenylgermane

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[4]

L H319: Causes serious eye
Eye Irritation 2A S
irritation.[4]

Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure (Respiratory 3 S
o irritation.[4]
tract irritation)

Table 3: Exposure Limits for Triphenylgermane

Exposure Limit Value

OSHA PEL Not available
NIOSH REL Not available
ACGIH TLV Not available

Experimental Protocols: Safe Handling Procedures

Given the potential hazards, a stringent set of experimental protocols must be followed when
handling vinyltriphenylgermane.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure.

o Eye and Face Protection: Chemical safety goggles and a face shield should be worn at all
times.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.qg., nitrile, neoprene) are required. Double gloving is
recommended.
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o Lab Coat: A flame-resistant lab coat should be worn and kept buttoned.
o Apron: A chemically resistant apron should be worn over the lab coat.

o Full-body protection: For larger quantities or in the event of a spill, a disposable chemical-
resistant suit may be necessary.

o Respiratory Protection: All handling of solid vinyltriphenylgermane or its solutions should be
conducted in a certified chemical fume hood. If there is a risk of generating aerosols or dust
outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates should be used.

Engineering Controls

e Chemical Fume Hood: All manipulations of vinyltriphenylgermane, including weighing,
transferring, and reaction setup, must be performed in a properly functioning chemical fume
hood with a face velocity of at least 100 feet per minute.

e Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per
hour.

o Eyewash Station and Safety Shower: An accessible and tested eyewash station and safety
shower must be available in the immediate work area.

Handling and Storage

 Inert Atmosphere: While not explicitly stated for triphenylgermane, many organometallic
compounds are air and moisture sensitive. It is good practice to handle and store
vinyltriphenylgermane under an inert atmosphere (e.g., argon or nitrogen).

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents.

» Weighing: Weighing should be performed in a fume hood. To minimize dust generation, the
solid can be wetted with a small amount of an inert solvent if compatible with the
experimental procedure.
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o Transfers: Use appropriate tools (e.g., spatulas, powder funnels) for transferring solids to
minimize dust. For solutions, use gastight syringes or cannulas for transfers under an inert
atmosphere.

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Spill and Waste Disposal

o Spills: In the event of a small spill, carefully absorb the material with an inert absorbent (e.qg.,
vermiculite, sand). Place the absorbed material into a sealed container for disposal. For
larger spills, evacuate the area and contact the institution's environmental health and safety
department.

o Waste Disposal: Dispose of all waste materials containing vinyltriphenylgermane in
accordance with local, state, and federal regulations for hazardous chemical waste. Do not
dispose of down the drain.

Visualizations
Signaling Pathway of Potential Toxicity

The following diagram illustrates the potential pathway for the toxicity of organogermanium
compounds.
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Caption: Potential metabolic pathway and toxicity of vinyltriphenylgermane.

Experimental Workflow for Handling
Vinyltriphenylgermane

This diagram outlines a safe workflow for handling vinyltriphenylgermane in a research setting.
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Caption: Safe handling workflow for vinyltriphenylgermane.
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Conclusion

While specific toxicological data for vinyltriphenylgermane is lacking, the information available
for the closely related compound, triphenylgermane, and the general understanding of
organogermanium compounds necessitate a cautious approach. Researchers, scientists, and
drug development professionals must adhere to stringent safety protocols, including the use of
appropriate personal protective equipment and engineering controls, to minimize the risk of
exposure. Further toxicological studies on vinyltriphenylgermane are warranted to fully
characterize its hazard profile and establish specific exposure limits. Until such data is
available, treating this compound as a significant skin, eye, and respiratory irritant with potential
for systemic toxicity is a prudent and necessary course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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